4-Bromo-2-(methylsulfanylmethyl)pyridine

• Molecular Formula: C7H8BrNS
• Molecular Weight: 218.12 g/mol
• IUPAC Name: 4-bromo-2-(methylsulfanylmethyl)pyridine
• InChI: InChI=1S/C7H8BrNS/c1-10-5-7-4-6(8)2-3-9-7/h2-4H,5H2,1H3
• InChI Key: FRUZPIIRRIDUQX-UHFFFAOYSA-N
• Canonical SMILES: CSCC1=NC=CC(=C1)Br

Description

4-Bromo-2-(methylsulfanylmethyl)pyridine is a useful research compound. Its molecular formula is C7H8BrNS and its molecular weight is 218.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Crude 4-bromo-2-(bromomethyl)pyridine was dissolved in N,N-dimethylformamide (3.000 mL), and mixture was cooled on an ice bath followed by the portion wise addition of methylsulfanylsodium (2.037 g, 29.07 mmol). Reaction mixture was left to stir for 10 minutes. The mixture was diluted with ethyl acetate, organic layer was washed with water and brine. Organic layer was extracted, dried over MgSO4 and concentrated in vacuo to a solid. Residue was purification by silica gel column chromatography loaded with dichloromethane and eluted with 50% diethylether/petroleum ether. Product fractions were combined and concentrated in vacuo to give the sub-titled product (0.8 g, 12.6%). 1H NMR (400.0 MHz, DMSO-d6) δ 2.25 (s, 3H), 3.80 (s, 2H), 7.4 (d, 1H), 7.6 (s, 1H), 8.4 (d, 1H); LC/MS m/z 220.1 [M+H]+.